(3E)-1-benzyl-3-{[(4-methoxyphenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3E)-1-benzyl-3-[(4-methoxyanilino)methylidene]-2,2-dioxo-2λ6,1-benzothiazin-4-one
• InChI: InChI=1S/C23H20N2O4S/c1-29-19-13-11-18(12-14-19)24-15-22-23(26)20-9-5-6-10-21(20)25(30(22,27)28)16-17-7-3-2-4-8-17/h2-15,24H,16H2,1H3/b22-15+
• InChI Key: QKQIESRXLXMRHP-PXLXIMEGSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC=C2C(=O)C3=CC=CC=C3N(S2(=O)=O)CC4=CC=CC=C4
• Isomeric SMILES: COC1=CC=C(C=C1)N/C=C/2\C(=O)C3=CC=CC=C3N(S2(=O)=O)CC4=CC=CC=C4
• Molecular Formula: C23H20N2O4S
• Molecular Weight: 420.5 g/mol

Description

Chemical Reactions Analysis

The analysis of chemical reactions often involves studying the changes a compound undergoes during reactions with other substances. Unfortunately, specific information on the chemical reactions involving this compound was not found.

Scientific Research Applications

Synthesis and Chemical Reactions

The compound is part of a broader class of chemicals that have been synthesized for various research applications. For instance, it's closely related to substances involved in the multicomponent synthesis of 2-amino-3-R-4-aryl-4H-pyranes derived from 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide. These syntheses showcase the compound's potential in forming new derivatives via three-component interactions, leading to products like 2-amino-4H-pyrans or stable triethylammonium salts of bis(1H-2,1-benzothiazin-4(3H)-one 2,2-dioxides), which are new products of such interactions. The detailed mechanism proposed highlights the compound's role in facilitating reaction selectivity through control over the formation of these products (Lega, Gorobets, Chernykh, Shishkina, & Shemchuk, 2016).

Pharmaceutical Chemistry

In pharmaceutical chemistry, derivatives similar to the compound have been explored for their potential biological activities. For example, thiophene-3-carboxamide derivatives, bearing resemblance in their structural framework, have shown antibacterial and antifungal activities. The investigation into these derivatives emphasizes the compound's relevance in the synthesis of biologically active molecules that could lead to new therapeutic agents (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2005).

Material Science

The compound's framework is also significant in material science, particularly in the synthesis of organic compounds with potential applications in electronic devices. The study of intervalence charge-transfer (IVCT) bands in mixed-valence monocations of compounds structurally related to (3E)-1-benzyl-3-{[(4-methoxyphenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide reveals insights into the electronic properties that are crucial for designing materials with specific optical and electrical characteristics (Barlow, Risko, Chung, Tucker, Coropceanu, Jones, Levi, Brédas, & Marder, 2005).

Novel Compound Formation

Furthermore, the compound is implicated in novel synthesis pathways, such as the formation of iodobenzene derivatives through iodine-induced intramolecular cyclization. This highlights its utility in creating complex molecular architectures that could have various industrial and research applications, demonstrating the versatility and potential for innovative chemical synthesis strategies (Matsumoto, Takase, & Ogura, 2008).